Cas no 2361645-73-8 (2-amino-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoic acid
• CAS No: 2361645-73-8
• MF: C₉H₉ClFNO₃
• MW: 233.624065160751
• CID: 6363427
• PubChem ID: 66204313
• Update Time: 2025-06-28

2-amino-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoic acid
• Phenylalanine, 2-chloro-6-fluoro-β-hydroxy-
• AKOS015547664
• 2361645-73-8
• CS-0344404
• EN300-2003785

• Inchi： 1S/C9H9ClFNO3/c10-4-2-1-3-5(11)6(4)8(13)7(12)9(14)15/h1-3,7-8,13H,12H2,(H,14,15)/t7-,8?/m0/s1
• InChI Key： UDVPHALCTWCXFT-JAMMHHFISA-N
• SMILES： C(O)(=O)[C@H](C(O)C1=C(F)C=CC=C1Cl)N

Computed Properties

• Exact Mass: 233.0254990g/mol
• Monoisotopic Mass: 233.0254990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.538±0.06 g/cm3(Predicted)
• Boiling Point: 409.3±45.0 °C(Predicted)
• pka: 2.01±0.14(Predicted)

Additional information on 2-amino-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoic acid

2-Amino-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoic Acid: A Comprehensive Overview

2-Amino-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoic acid, identified by the CAS number 2361645-73-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, a hydroxyl group, and a fluorinated aromatic ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and development.

The molecular structure of 2-amino-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoic acid is notable for its chiral center at the third carbon atom, which imparts stereochemical complexity to the molecule. This stereochemistry is crucial in determining the compound's biological activity and its interactions with target proteins. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing pharmacokinetic properties such as bioavailability and metabolic stability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the aromatic ring substituents. The introduction of chlorine and fluorine atoms at specific positions on the phenyl ring is critical for achieving the desired electronic and steric properties. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enantioselective catalysis, have been employed to construct this molecule efficiently.

In terms of biological activity, 2-amino-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoic acid has shown promise as a lead compound in various therapeutic areas. For instance, it has been investigated for its potential as an anti-inflammatory agent, where its ability to modulate key inflammatory pathways has been demonstrated in preclinical models. Additionally, this compound has exhibited selective binding to certain G-protein coupled receptors (GPCRs), suggesting its potential role in treating conditions such as hypertension and neurodegenerative diseases.

Recent research has also explored the use of this compound as a building block for constructing more complex bioactive molecules. By leveraging its chiral center and functional groups, chemists have successfully synthesized derivatives with enhanced pharmacological profiles. For example, modifications to the amino group have led to improved solubility and reduced toxicity in preclinical studies.

The development of novel synthetic routes for 2-amino-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoic acid remains an active area of research. Scientists are focusing on improving yield, reducing reaction steps, and minimizing environmental impact through green chemistry principles. Innovations in catalysis and process optimization are expected to play a pivotal role in achieving these goals.

In conclusion, 2-amino-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoic acid is a compound with immense potential in drug discovery and development. Its unique structure, coupled with recent advances in synthetic methodologies and biological studies, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas.